1-Bromo-4-(1-(trifluoromethyl)cyclopropyl)benzene

• IUPAC Name: 1-bromo-4-[1-(trifluoromethyl)cyclopropyl]benzene
• InChI: InChI=1S/C10H8BrF3/c11-8-3-1-7(2-4-8)9(5-6-9)10(12,13)14/h1-4H,5-6H2
• InChI Key: LJOJKFHNKMTEFS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)Br)C(F)(F)F
• Molecular Formula: C10H8BrF3
• DSSTOX Substance ID: DTXSID30679304
• Molecular Weight: 265.07 g/mol
• CAS No.: 1227160-18-0

Description

1-Bromo-4-(1-(trifluoromethyl)cyclopropyl)benzene is a chemical compound with the CAS Number: 1227160-18-0. It has a molecular weight of 265.07 and its IUPAC name is 1-bromo-4-[1-(trifluoromethyl)cyclopropyl]benzene.

Molecular Structure Analysis

The molecular formula of this compound is C10H8BrF3. The InChI code is 1S/C10H8BrF3/c11-8-3-1-7(2-4-8)9(5-6-9)10(12,13)14/h1-4H,5-6H2.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. More specific physical and chemical properties such as boiling point, melting point, and density were not found in the available resources.

Scientific Research Applications

• Versatile Starting Material for Organometallic Synthesis : 1-Bromo-3,5-bis(trifluoromethyl)benzene, a related compound, has been identified as a versatile starting material for organometallic synthesis, enabling various synthetically useful reactions (Porwisiak & Schlosser, 1996).

• Palladium-Catalyzed Reactions for Molecular Complexity : 1-Bromo-2-(cyclopropylidenemethyl)benzenes, similar in structure, can react with 2-alkynylphenols under palladium catalysis to form indeno[1,2-c]chromenes, introducing molecular complexity and diversity efficiently from easily available starting materials (Pan et al., 2014).

• Fluorescence Properties : The synthesis and fluorescence properties of 1-Bromo-4-(2,2-diphenylvinyl)benzene demonstrate its potential in the development of materials with Aggregation-Induced Emission (AIE) characteristics, which is significant for optoelectronic applications (Zuo-qi, 2015).

• Selective Reactions in Organic Synthesis : Studies on 1-bromo-1-fluorcyclopropanes, which are structurally related, indicate selective reactions at different sites under varying conditions, offering insights into the mechanisms and potential applications in synthetic organic chemistry (Mu¨ller & Weyerstahl, 1975).

• Density Functional Theory (DFT) Studies : Research on 1-bromo-4-(3,7-dimethyloctyl)benzene includes synthesis, characterization, and DFT calculations, suggesting its use as a precursor for the synthesis of graphene nanoribbons with controlled edge morphology (Patil et al., 2012).

• Luminescent Properties in Organometallic Complexes : Luminescent cyclometalated palladium(II) and platinum(II) complexes incorporating bromo-substituted benzenes demonstrate unique properties that are attractive for various applications, highlighting the role of such compounds in the development of new luminescent materials (Song et al., 2001).

Safety and Hazards

Safety data sheets suggest avoiding breathing its mist, gas, or vapors. It’s also recommended to avoid contact with skin and eyes, and to use personal protective equipment when handling this compound.

Mechanism of Action

Target of Action

This compound is a relatively new and specific chemical entity, and its exact biological targets may still be under investigation .

Mode of Action

Like many brominated and fluorinated compounds, it may interact with its targets through halogen bonding or other types of interactions .

Pharmacokinetics

The presence of the trifluoromethyl group and the cyclopropyl ring could potentially influence its pharmacokinetic properties .